Cas no 120823-35-0 (2,5-Dichloro-N-2-(1H-indol-3-yl)ethylbenzenesulfonamide)

• Product Name: 2,5-Dichloro-N-2-(1H-indol-3-yl)ethylbenzenesulfonamide
• CAS No: 120823-35-0
• MF: C₁₆H₁₄Cl₂N₂O₂S
• MW: 369.265560626984
• MDL: MFCD00245666
• CID: 3685648
• PubChem ID: 3587560
• Update Time: 2025-05-25

2,5-Dichloro-N-2-(1H-indol-3-yl)ethylbenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, 2,5-dichloro-N-[2-(1H-indol-3-yl)ethyl]-
• 2,5-dichloro-N-[2-(1H-indol-3-yl)ethyl]benzenesulfonamide
• N-(2-(1H-indol-3-yl)ethyl)-2,5-dichlorobenzenesulfonamide
• SCHEMBL2952518
• AKOS005109450
• MFCD00245666
• MS-7201
• 2,5-dichloro-N-[2-(1H-indol-3-yl)ethyl]benzene-1-sulfonamide
• ((2,5-DICHLOROPHENYL)SULFONYL)(2-INDOL-3-YLETHYL)AMINE
• 120823-35-0
• 2,5-Dichloro-N-2-(1H-indol-3-yl)ethylbenzenesulfonamide

• MDL： MFCD00245666
• Inchi： 1S/C16H14Cl2N2O2S/c17-12-5-6-14(18)16(9-12)23(21,22)20-8-7-11-10-19-15-4-2-1-3-13(11)15/h1-6,9-10,19-20H,7-8H2
• InChI Key： FVFMFJRKBAHBLU-UHFFFAOYSA-N
• SMILES： C1(S(NCCC2C3=C(NC=2)C=CC=C3)(=O)=O)=CC(Cl)=CC=C1Cl

Computed Properties

• Exact Mass: 368.0153043Da
• Monoisotopic Mass: 368.0153043Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 497
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 70.3Ų

Additional information on 2,5-Dichloro-N-2-(1H-indol-3-yl)ethylbenzenesulfonamide

Introduction to 2,5-Dichloro-N-2-(1H-indol-3-yl)ethylbenzenesulfonamide (CAS No: 120823-35-0)

2,5-Dichloro-N-2-(1H-indol-3-yl)ethylbenzenesulfonamide is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 120823-35-0, represents a sophisticated molecular structure designed to interact with biological targets in novel ways. The presence of both chloro and sulfonamide functional groups, combined with an indole moiety, suggests a potential for diverse biological activities, making it a subject of intense research interest.

The molecular framework of 2,5-Dichloro-N-2-(1H-indol-3-yl)ethylbenzenesulfonamide incorporates several key structural features that contribute to its pharmacological profile. The chloro substituents at the 2 and 5 positions of the benzene ring enhance electrophilicity, enabling interactions with nucleophilic sites on biological targets. The sulfonamide group serves as a hydrogen bond acceptor and donor, facilitating binding to specific amino acid residues in proteins. Additionally, the indole ring is a well-known pharmacophore found in numerous bioactive natural products and drug candidates, known for its ability to modulate enzyme activity and receptor binding.

Recent advancements in computational chemistry and structure-based drug design have highlighted the importance of such multifunctional compounds in addressing complex diseases. The combination of the chloro, sulfonamide, and indole moieties in 2,5-Dichloro-N-2-(1H-indol-3-yl)ethylbenzenesulfonamide positions it as a promising candidate for further exploration in therapeutic applications. Studies have demonstrated that similar indole-containing sulfonamides exhibit inhibitory effects on various enzymes and receptors implicated in inflammatory responses, neurodegenerative disorders, and cancer progression.

In the context of current research, 2,5-Dichloro-N-2-(1H-indol-3-yl)ethylbenzenesulfonamide has been investigated for its potential role in modulating immune responses. The sulfonamide moiety is particularly relevant here, as it has been shown to interact with cytokine receptors and signaling pathways involved in inflammation. Preliminary in vitro studies suggest that this compound may inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 by interacting with key transcription factors. This mechanism aligns with the growing interest in immunomodulatory agents as therapeutic interventions for chronic inflammatory conditions.

The indole ring in 2,5-Dichloro-N-2-(1H-indol-3-yl)ethylbenzenesulfonamide also contributes to its potential biological activity. Indole derivatives are known for their ability to bind to heme-containing proteins and enzymes, such as cytochrome P450 enzymes and heme peroxidases. These interactions can lead to modulation of metabolic pathways and redox homeostasis, which are critical factors in maintaining cellular health. Furthermore, the presence of both chloro groups enhances the compound's ability to engage with hydrophobic pockets within biological targets, increasing its binding affinity.

From a synthetic chemistry perspective, the preparation of 2,5-Dichloro-N-2-(1H-indol-3-yl)ethylbenzenesulfonamide involves multi-step organic transformations that highlight the compound's synthetic complexity. The synthesis typically begins with the functionalization of a benzene ring followed by introduction of chloro substituents at specific positions. Subsequent steps involve the coupling of an indole moiety via nucleophilic aromatic substitution or cross-coupling reactions. Finally, the sulfonamide group is incorporated through condensation reactions with appropriate sulfonic acid derivatives. This synthetic route underscores the compound's structural sophistication and the expertise required for its preparation.

The pharmacokinetic properties of 2,5-Dichloro-N-2-(1H-indol-3-yl)ethylbenzenesulfonamide are also subjects of interest in drug development. Studies have begun to explore its solubility profile, metabolic stability, and potential routes of clearance from biological systems. These parameters are crucial for determining its bioavailability and therapeutic window. Preliminary data suggest that modifications to the molecular structure could enhance oral bioavailability while minimizing off-target effects. Such optimization efforts are essential for translating preclinical findings into effective clinical therapies.

The broader significance of compounds like 2,5-Dichloro-N-2-(1H-indol-3-yl)ethylbenzenesulfonamide lies in their contribution to expanding chemical libraries used in drug discovery programs. By incorporating diverse structural motifs such as chloro groups, sulfonamides, and indoles, researchers can generate novel scaffolds with unique biological properties. This approach not only fosters innovation but also provides insights into structure-function relationships that can guide future design efforts.

In conclusion, 2,5-Dichloro-N-2-(1H-indol-3-yI)ethylbenzenesulfonamide (CAS No: 12082335_0) represents a compelling example of how interdisciplinary research can lead to the discovery of new therapeutic agents. Its complex molecular architecture offers multiple points of interaction with biological targets, while recent studies highlight its potential applications in modulating immune responses and other critical pathological processes._ As research continues, further exploration into its pharmacological profile _and synthetic modifications will be essential for unlocking its full therapeutic potential._